Cas no 1261471-65-1 ((5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid)

• Product Name: (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid
• CAS No: 1261471-65-1
• MF: C₁₄H₆F₆O₃
• MW: 336.186065196991
• CID: 4997333
• Update Time: 2025-10-29

(5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid

• Inchi： 1S/C14H6F6O3/c15-4-1-2-5(13(21)14(22)23)6(3-4)7-8(16)10(18)12(20)11(19)9(7)17/h1-3,13,21H,(H,22,23)
• InChI Key： LHSNPOYSGPFGQD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=CC=1C(C(=O)O)O)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5

Additional information on (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid

Recent Advances in the Study of (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid (CAS: 1261471-65-1)

The compound (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid (CAS: 1261471-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative exhibits unique physicochemical properties and potential therapeutic applications, making it a subject of intensive investigation. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanism of action and potential as a drug candidate.

One of the key areas of research has been the optimization of synthetic routes for (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves the yield and purity of the compound. The method employs palladium-catalyzed cross-coupling reactions, which are both efficient and scalable, addressing previous challenges in large-scale production. This advancement is critical for further pharmacological evaluations and potential clinical applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid exhibits potent anti-inflammatory and anti-proliferative effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits key inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's unique fluorinated structure has been explored for its role in enhancing drug-target interactions. Computational modeling studies have revealed that the hexafluorinated biphenyl moiety increases binding affinity to specific protein targets, such as COX-2 and PPAR-γ. This property not only enhances the compound's efficacy but also reduces off-target effects, a common challenge in drug development. These insights were highlighted in a recent review article in Chemical Science (2024), which emphasized the compound's promise as a scaffold for designing next-generation therapeutics.

Despite these promising findings, challenges remain in the clinical translation of (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further formulation optimization to improve its absorption and distribution profiles. Ongoing research is exploring nano-formulations and prodrug strategies to overcome these limitations, as discussed in a recent preprint on bioRxiv (2024).

In conclusion, (5,2',3',4',5',6'-Hexafluorobiphenyl-2-yl)-hydroxy-acetic acid represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features, combined with promising biological activities, position it as a valuable candidate for further development. Future research should focus on addressing pharmacokinetic challenges and expanding its therapeutic applications, potentially paving the way for novel treatments in inflammation and oncology.